Cas no 2137457-72-6 (Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate)

• Product Name: Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate
• CAS No: 2137457-72-6
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 6258200
• PubChem ID: 165717147
• Update Time: 2025-10-28

Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate
• EN300-731467
• 2137457-72-6
• Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate

• Inchi： 1S/C13H16N2O3/c1-18-13(17)11-6-2-3-8-15(11)12-7-4-5-10(9-16)14-12/h4-5,7,9,11H,2-3,6,8H2,1H3
• InChI Key： XBGMKVWDPZOBNE-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCCCN1C1C=CC=C(C=O)N=1)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.5Ų

Additional information on Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate

Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate: A Comprehensive Overview

Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate, identified by the CAS number 2137457-72-6, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a piperidine ring substituted with a formylpyridine group at the 6-position and a methyl ester group at the 2-position, making it a versatile scaffold for further functionalization and biological evaluation.

The synthesis of Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective routes to this compound, reducing production costs and enhancing its scalability. Researchers have also explored the use of microwave-assisted synthesis to expedite the reaction process, which has proven particularly effective in forming the piperidine ring system.

One of the most promising aspects of this compound is its potential as a pharmacophore in drug design. The presence of both aromatic and aliphatic moieties provides ample opportunities for molecular interactions with biological targets. For instance, the formyl group at the pyridine ring can participate in hydrogen bonding, while the piperidine ring offers steric bulk and rigidity, which are often desirable properties in bioactive molecules. Recent studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes, such as kinases and proteases, suggesting its potential role in treating various diseases.

In addition to its direct biological applications, Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate serves as an intermediate in the synthesis of more complex molecules. Its modular structure allows for easy substitution at multiple positions, enabling chemists to explore a wide range of analogs with varying functional groups. This versatility has made it a valuable building block in combinatorial chemistry libraries, facilitating high-throughput screening for novel drug candidates.

From an analytical standpoint, the characterization of this compound has been thoroughly documented using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided detailed insights into its molecular geometry, confirming the planar arrangement of the pyridine ring and the puckered conformation of the piperidine moiety. Such structural information is crucial for understanding its interactions with biological systems and optimizing its pharmacokinetic properties.

Recent research has also focused on improving the bioavailability of Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate. By modifying its physicochemical properties through strategic substitutions or salt formation, scientists aim to enhance its solubility and stability in physiological conditions. These efforts are critical for translating laboratory findings into clinically relevant treatments.

In conclusion, Methyl 1-(6-formylpyridin-2-yl)piperidine-2-carboxylate stands out as a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with advances in synthetic methodologies and biological evaluations, positions it as a key player in the ongoing quest for innovative therapeutic agents.